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Compound of Interest

Compound Name:
Methyl 2-hydroxy-4-

morpholinobenzoate

CAS No.: 207850-94-0

Cat. No.: B2409584

Get Quote

Executive Summary: The Morpholine-Benzoate
Pharmacophore[1][2][3][4]
The integration of a morpholine heterocycle onto a benzoate (benzoic acid/ester) scaffold

represents a strategic pharmacophore design in modern medicinal chemistry. This guide

analyzes the biological potential of this scaffold, specifically focusing on its dual-role capability:

modulating lipid metabolism in oncology and inhibiting cholinesterase activity in

neurodegeneration.

While morpholine is classically utilized to optimize pharmacokinetic parameters (solubility,

lipophilicity, metabolic stability), recent data identifies the 2-morpholinobenzoic acid motif as a

specific inhibitor of Phosphatidylcholine-Specific Phospholipase C (PC-PLC), a critical enzyme

in breast and colorectal cancer progression. Furthermore, derivatives of this class exhibit

pleiotropic effects, including antimicrobial efficacy and dual AChE/MAO-B inhibition.

Oncology: Targeting Lipid Metabolism (PC-PLC)
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Dysregulated choline phospholipid metabolism is a hallmark of cancer.[1] Overexpression of

PC-PLC leads to the accumulation of phosphocholine and diacylglycerol (DAG), driving

mitogenesis and survival signaling.

Mechanism of Action
Morpholine-substituted benzoates, particularly 2-morpholino-5-(N-benzylamino)benzoic acids,

function as competitive inhibitors of PC-PLC. The morpholine nitrogen acts as a crucial

hydrogen bond acceptor within the enzyme's active site, while the benzoate moiety mimics the

phosphate headgroup of the natural substrate.

Key Pathway Interruption:

Target: PC-PLC (Bacillus cereus and mammalian orthologs).

Effect: Reduction in DAG levels

Downregulation of PKC signaling

G1/S phase cell cycle arrest.

Comparative Potency Data
The following table summarizes the antiproliferative potency of key morpholine-benzoate

derivatives against human cancer cell lines.
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Compound
ID

Structure
Motif

Cell Line Target IC50 (µM) Ref

11f

2-morpholino-

4-(N-

benzylamino)

benzoic acid

MDA-MB-231

(Breast)
PC-PLC 10.7 ± 1.5 [1]

12a

2-morpholino-

hydroxamic

acid

derivative

HCT116

(Colon)
PC-PLC 3.1 ± 0.9 [1]

AK-3

Morpholine-

substituted

quinazoline*

A549 (Lung)
EGFR/Tubuli

n
10.38 ± 0.27 [4]

D609

Xanthate

(Standard

Control)

MDA-MB-231 PC-PLC ~50.0 [1]

*Note: Quinazolines are benzopyrimidine derivatives, structurally related to the benzoate core

logic.

Signaling Pathway Visualization
The diagram below illustrates the PC-PLC signaling cascade and the specific intervention point

of morpholine-benzoates.
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Figure 1: Mechanism of PC-PLC inhibition by morpholine-benzoates, preventing DAG-

mediated PKC activation.
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Neurodegeneration: Dual AChE/MAO-B Inhibition
Beyond oncology, morpholine-benzoates serve as privileged scaffolds for Alzheimer’s Disease

(AD) therapeutics. The strategy involves Multi-Target Directed Ligands (MTDLs) that

simultaneously inhibit Acetylcholinesterase (AChE) and Monoamine Oxidase B (MAO-B).

Structural Logic
Morpholine Ring: Mimics the piperidine ring of Donepezil (standard AChE inhibitor),

interacting with the catalytic anionic site (CAS) of AChE.[2]

Benzoate Linker: Provides the necessary spacer and H-bonding capability to span the

enzyme gorge, connecting the CAS to the Peripheral Anionic Site (PAS).

Experimental Validation (Protocol Insight)
In assays utilizing Electrophorus electricus AChE, morpholine derivatives often show mixed-

type inhibition.

Critical Observation: Substitution of the morpholine nitrogen with oxygen (creating a

tetrahydropyran) results in a >2-fold loss of potency, confirming the necessity of the basic

nitrogen for cation-pi interactions within the aromatic gorge of AChE [1, 6].

Technical Workflow: Synthesis of 2-Morpholino-5-
substituted Benzoates
To ensure reproducibility, the following protocol outlines the synthesis of the core scaffold used

in PC-PLC inhibition studies. This route utilizes an Ullmann-type coupling followed by reductive

amination.[3]

Synthetic Route Diagram[8]

2-Chloro-4-nitrobenzoic acid 1. Ullmann Coupling
(Morpholine, K2CO3, Cu, DMF, 100°C) 2-Morpholino-4-nitrobenzoic acid 2. Fischer Esterification

(MeOH, H2SO4, Reflux) Methyl Ester 3. Nitro Reduction
(H2, Pd/C or Fe/NH4Cl) Aniline Intermediate 4. Reductive Amination

(Ar-CHO, NaBH(OAc)3)
Target: 2-Morpholino-5-(N-benzylamino)

benzoate

Click to download full resolution via product page
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Figure 2: Step-wise synthesis of the biologically active 2-morpholino-5-N-benzylamino

benzoate core.

Detailed Protocol (Self-Validating)
Step 1: Ullmann Coupling (Installation of Morpholine)

Reagents: Dissolve 2-chloro-4-nitrobenzoic acid (1.0 equiv) in DMF (0.5 M). Add Morpholine

(3.0 equiv),

(2.0 equiv), and Copper powder (0.1 equiv).

Reaction: Heat to 100°C for 12 hours under

atmosphere.

Validation Point: Monitor by TLC (50% EtOAc/Hexane). The starting material spot (Rf

~0.4) should disappear, replaced by a fluorescent yellow spot (product).

Workup: Acidify with 1M HCl to pH 3. Precipitate forms.[4] Filter and wash with cold water.

Step 2: Reductive Amination (Diversification)

Reagents: Suspend the aniline intermediate (derived from Step 1 via esterification/reduction)

in DCE (1,2-dichloroethane). Add substituted benzaldehyde (1.1 equiv).

Imine Formation: Stir at Room Temp for 1 hour.

Reduction: Add

(1.5 equiv) and catalytic acetic acid. Stir for 4-12 hours.

Validation Point: Quench a small aliquot with

. LC-MS should show the [M+H]+ peak corresponding to the benzylated product.

Strategic Optimization: Structure-Activity
Relationship (SAR)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.researchgate.net/publication/303684747_Synthesis_Characterization_and_Study_the_Biological_Activity_of_New_Morpholine_Derivative
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2409584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The biological activity of this class is highly sensitive to substitution patterns.

Region Modification Effect on Activity
Mechanistic
Rationale

Benzoate Core 2,5-substitution Optimal

Aligns morpholine and

benzylamine for PC-

PLC active site

binding.[3]

2,4-substitution 3-fold decrease
Steric clash prevents

optimal docking [1].

Morpholine Ring
Oxygen

Nitrogen (Piperazine)
Variable

Piperazines often

increase solubility but

may alter H-bond

donor/acceptor profile.

Morpholine Ring
Nitrogen

Carbon (Piperidine)
Loss of Activity

Loss of H-bond

acceptor (ether

oxygen) reduces

binding affinity.

Acid Moiety

-COOH

-CONHOH

(Hydroxamic)

Potency

Hydroxamic acids

chelate Zn2+ in

metalloenzymes (e.g.,

PC-PLC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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